Unii-7O397syg7R

• Description: SQ 26,992 is a 1,3-thiazole that is obtained via biohydrolysis of the beta-lactam ring of aztreonam. It has a role as a metabolite and an allergen. It is a member of 1,3-thiazoles, a dicarboxylic acid and a member of sulfamic acids.
• CAS No.: 87500-74-1
• Product Name: Unii-7O397syg7R
• Molecular Formula: C13H19N5O9S2
• Molecular Weight: 453.5 g/mol
• IUPAC Name: (2S,3S)-2-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-(sulfoamino)butanoic acid
• Standard InChI: InChI=1S/C13H19N5O9S2/c1-5(18-29(24,25)26)7(10(20)21)16-9(19)8(6-4-28-12(14)15-6)17-27-13(2,3)11(22)23/h4-5,7,18H,1-3H3,(H2,14,15)(H,16,19)(H,20,21)(H,22,23)(H,24,25,26)/b17-8-/t5-,7-/m0/s1
• Standard InChIKey: IBLNMEMSULYOOK-VEHQQRBSSA-N
• Isomeric SMILES: C[C@@H]([C@@H](C(=O)O)NC(=O)/C(=N\OC(C)(C)C(=O)O)/C1=CSC(=N1)N)NS(=O)(=O)O
• SMILES: CC(C(C(=O)O)NC(=O)C(=NOC(C)(C)C(=O)O)C1=CSC(=N1)N)NS(=O)(=O)O
• Canonical SMILES: CC(C(C(=O)O)NC(=O)C(=NOC(C)(C)C(=O)O)C1=CSC(=N1)N)NS(=O)(=O)O
• Appearance: Off-White Solid
• Melting Point: >175°C
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (2S,3S)-2-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-3-(sulfoamino)butanoic acid; SQ 26992; Open Ring Aztreonam; [S-[R*,R*-(Z)]]-2-[[(2-Amino-4-thiazolyl)[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-3-(sulfoamino)-butan
• PubChem Compound: 9576950
• Last Modified: Aug 15 2023